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Compound of Interest

Compound Name: 4-Aminopyrene

Cat. No.: B103616 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist
This guide provides a comprehensive technical overview of 4-Aminopyrene, a fluorescent

aromatic amine. With full editorial control, this document is structured to deliver field-proven

insights and self-validating methodologies, grounded in authoritative scientific references. It is

designed to be a vital resource for professionals in research and drug development, offering a

deep dive into the molecule's core characteristics, synthesis, and applications.

Core Molecular Attributes
4-Aminopyrene, a derivative of the polycyclic aromatic hydrocarbon pyrene, is distinguished

by an amino group substituted at the fourth carbon position. This structural feature is pivotal to

its chemical and photophysical properties.

Property Value Source(s)

Molecular Formula C₁₆H₁₁N [1][2][3]

Molecular Weight 217.27 g/mol [1][2][3]

CAS Number 17075-03-5 [1][2][3]

Synonyms Pyren-4-amine, 4-Pyrenamine [1][2][3]
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The presence of the extensive π-conjugated system of the pyrene core, coupled with the

electron-donating amino group, lays the foundation for its notable fluorescence characteristics.

Synthesis of 4-Aminopyrene
The primary and most established method for the synthesis of 4-Aminopyrene is through the

reduction of its nitro precursor, 4-nitropyrene. This transformation is a standard procedure in

aromatic chemistry and can be achieved with high efficiency.

Conceptual Workflow of 4-Aminopyrene Synthesis
Caption: General workflow for the synthesis of 4-Aminopyrene from 4-nitropyrene.

Detailed Experimental Protocol: Reduction of 4-
Nitropyrene
This protocol is a self-validating system, where the successful synthesis of the final product can

be confirmed through standard analytical techniques such as NMR and mass spectrometry.

Materials and Reagents:

4-Nitropyrene

Ethanol (95%)

Hydrazine hydrate

10% Palladium on carbon (Pd/C)

Diethyl ether

Anhydrous magnesium sulfate

Celite

Procedure:
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Reaction Setup: In a round-bottom flask, dissolve 4-nitropyrene (40 mg) in 15 mL of 95%

ethanol.

Addition of Reagents: To this solution, add hydrazine hydrate (50 µL) and 10% Pd/C (30 mg).

Reflux: Heat the reaction mixture to reflux and maintain for 1 hour. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

Filtration: After the reaction is complete, filter the hot mixture through a bed of Celite to

remove the palladium catalyst.

Solvent Removal: Evaporate the filtrate to dryness under reduced pressure.

Extraction: Suspend the residue in water and extract with diethyl ether.

Washing and Drying: Combine the ether extracts, wash with water, and dry over anhydrous

magnesium sulfate.

Final Product: Remove the solvent by rotary evaporation to yield 4-Aminopyrene. The

product can be further purified by column chromatography if necessary.

Photophysical Properties and Solvent Effects
The fluorescence of pyrene and its derivatives is highly sensitive to the local environment. This

solvatochromism is a key feature that makes these compounds valuable as environmental

probes. The photophysical behavior of 4-Aminopyrene is influenced by the polarity of the

solvent, which can affect the energy levels of the excited state and thus the emission

wavelength and quantum yield. Generally, an increase in solvent polarity leads to a red-shift in

the fluorescence emission spectrum due to the stabilization of the more polar excited state.

While specific, comprehensive photophysical data for 4-aminopyrene is not readily available in

consolidated form, studies on similar aminopyrene derivatives show that the amino group

enhances the molecule's sensitivity to its environment. For instance, the fluorescence quantum

yields of pyrene derivatives are typically high in non-polar solvents and tend to decrease as

solvent polarity increases.

Applications in Fluorescence Sensing
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The amino group in 4-Aminopyrene provides a reactive site for derivatization, allowing for the

development of fluorescent probes tailored to detect specific analytes. The pyrene moiety

serves as the fluorophore, whose emission can be modulated by the binding of an analyte to

the attached receptor unit.

Detection of Metal Ions
Derivatives of aminopyrenes have been explored as chemosensors for various metal ions. The

binding of a metal ion to a ligand attached to the 4-amino position can lead to changes in the

fluorescence properties of the pyrene core through mechanisms such as photoinduced electron

transfer (PET) or intramolecular charge transfer (ICT). For example, a Schiff base derivative of

an aminopyrene has been shown to act as a selective fluorescent sensor for Thorium (IV) ions.

The complexation of the metal ion with the Schiff base blocks the PET process, resulting in a

"turn-on" fluorescence response.

Derivatization for Enhanced Functionality
The primary amine of 4-Aminopyrene is a versatile functional group that can undergo a variety

of chemical reactions to create more complex fluorescent probes. For example, it can be

reacted with aldehydes or ketones to form Schiff bases, or with acyl chlorides or anhydrides to

form amides. These reactions allow for the introduction of specific recognition elements for a

wide range of target molecules.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 4-
Aminopyrene. It is important to consult the specific Safety Data Sheet (SDS) for detailed

information. General safety measures include:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and

eye/face protection.

Handling: Avoid contact with skin and eyes. Avoid the formation of dust and aerosols. Use in

a well-ventilated area.

Storage: Keep the container tightly closed in a dry and well-ventilated place.
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Conclusion
4-Aminopyrene is a valuable building block in the development of fluorescent probes and

materials. Its synthesis via the reduction of 4-nitropyrene is a well-established and efficient

process. The inherent sensitivity of its pyrene core to the local environment, combined with the

reactive amino group, makes it an attractive platform for the design of chemosensors for a

variety of analytes. Further research into the specific photophysical properties of 4-
Aminopyrene and the development of novel derivatives will undoubtedly expand its

applications in chemical and biological research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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